molecular formula C8H9BrCl2N2 B8357992 (+/-)-5-(1-Bromo-2-methyl-propyl)-2,4-dichloro-pyrimidine

(+/-)-5-(1-Bromo-2-methyl-propyl)-2,4-dichloro-pyrimidine

Cat. No.: B8357992
M. Wt: 283.98 g/mol
InChI Key: BOEXKPNLAHNIJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(+/-)-5-(1-Bromo-2-methyl-propyl)-2,4-dichloro-pyrimidine is a useful research compound. Its molecular formula is C8H9BrCl2N2 and its molecular weight is 283.98 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H9BrCl2N2

Molecular Weight

283.98 g/mol

IUPAC Name

5-(1-bromo-2-methylpropyl)-2,4-dichloropyrimidine

InChI

InChI=1S/C8H9BrCl2N2/c1-4(2)6(9)5-3-12-8(11)13-7(5)10/h3-4,6H,1-2H3

InChI Key

BOEXKPNLAHNIJQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C1=CN=C(N=C1Cl)Cl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

(±)-1-(2,4-Dichloro-pyrimidin-5-yl)-2-methyl-propan-1-ol (0.18 g; 0.83 mmol) (from Example 11a supra) was combined with N,N-diisopropyl-ethylamine (0.37 mL; 2.10 mmol) (Aldrich) and a small volume of dibromomethane (50 μL) (Aldrich) to help solubilize the mixture. Only a small amount of material remained insoluble. Neat phosphorus oxybromide (0.22 g; 0.85 mmol) (Aldrich) was added in one portion. Reaction mixture was stirred for 10 minutes and then partitioned between ethyl acetate and water. The organic phase was washed with brine, dried over anhydrous sodium sulfate, filtered and concentrated. Purification by flash chromatography (Biotage 12M) gave (±)-5-(1-bromo-2-methyl-propyl)-2,4-dichloro-pyrimidine as a colorless oil. (Yield 79.5 mg; 33.7%).
Quantity
0.18 g
Type
reactant
Reaction Step One
Quantity
0.37 mL
Type
reactant
Reaction Step Two
Quantity
0.22 g
Type
reactant
Reaction Step Three
Quantity
50 μL
Type
solvent
Reaction Step Four

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